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Abstract

Basic lead chromate, also known as chrome orange or chrome red, is an inorganic pigment
with the general formula PbCrOa4-PbO.[1] Its synthesis is a straightforward precipitation reaction
followed by a conversion process. This document provides a detailed protocol for the
laboratory-scale synthesis of basic lead chromate. The procedure involves the initial formation
of lead chromate (chrome yellow) from a soluble lead salt and a chromate or dichromate salt.[2]
[3][4][5] The lead chromate is then converted to basic lead chromate by treatment with an alkali
hydroxide.[2][5] The final product's composition and color can vary depending on the reaction
conditions.[2] This protocol is intended for research and development purposes. Due to the
toxicity of lead and chromium compounds, all procedures must be carried out with appropriate
safety precautions.

Introduction

Lead chromate-based pigments have been historically significant for their vibrant colors and
opacity.[4][6] Basic lead chromate is distinguished by its reddish-orange hue, which is achieved
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by introducing lead oxide into the lead chromate crystal lattice.[5] The synthesis is a two-step
process. First, a bright yellow precipitate of lead chromate (PbCrQa) is formed by the reaction
of a soluble lead(ll) salt with a chromate or dichromate salt.[3][4][5][7][8][9][10][11]
Subsequently, this lead chromate is treated with a hot alkaline solution, such as sodium
hydroxide, to yield basic lead chromate.[1][2][5] The ratio of lead oxide to lead chromate in the
final product is influenced by the reaction conditions, which in turn affects the final color of the

pigment.[2]

Data Presentation

The following table summarizes the reactant quantities from a representative synthesis protocol
for basic lead chromate.

Molar .
Molecular Quantity Moles
Reactant Mass ( Role Reference
Formula (9) (approx.)
g/mol )
Lead(ll)
Pb(CHsCO Lead
Acetate 379.33 38 0.100 [2]
] 0)2:3H20 Source
Trihydrate
Sodium
) NazCr207- Chromate
Dichromate 298.00 8 0.027 [2]
] 2H20 Source
Dihydrate
Sodium Basifying
_ NaOH 40.00 12 0.300 [2]
Hydroxide Agent

Experimental Protocol

This protocol details the synthesis of basic lead chromate via the initial precipitation of lead
chromate followed by alkaline conversion.

3.1. Materials and Equipment
e Lead(ll) acetate

e Potassium chromate or Sodium dichromate
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e Sodium hydroxide

¢ Distilled water

o Beakers

o Graduated cylinders

e Stirring rod

e Hot plate with magnetic stirring capability

e Buchner funnel and filter paper

e Wash bottle

e Drying oven

3.2. Synthesis of Lead Chromate (Chrome Yellow)

Prepare the Lead Acetate Solution: Dissolve 38 g of lead acetate in 400 mL of distilled water
in a large beaker.[2] Gentle heating may be required to fully dissolve the salt.

o Prepare the Chromate Solution: In a separate beaker, dissolve 8 g of sodium dichromate (or
an equivalent molar amount of potassium chromate) in 50 mL of distilled water.[2]

» Precipitation: While stirring the lead acetate solution, slowly add the sodium dichromate
solution. A vibrant yellow precipitate of lead chromate will form immediately.[2]

 Stirring: Continue to stir the mixture for approximately 15 minutes to ensure the reaction
goes to completion.[6]

3.3. Conversion to Basic Lead Chromate (Chrome Orange)

o Prepare the Sodium Hydroxide Solution: Dissolve 12 g of sodium hydroxide in 50 mL of
distilled water.[2] Caution: The dissolution of NaOH is exothermic.
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o Alkaline Treatment: Add the sodium hydroxide solution to the yellow lead chromate
suspension.[2]

» Heating and Conversion: Heat the mixture to boiling while stirring continuously.[2] The color
of the precipitate will gradually change from yellow to a reddish-orange.[2] Continue gentle
heating until no further color change is observed.[2]

o Cooling and Settling: Remove the beaker from the heat and allow the precipitate to cool and
settle.[2]

e Washing: Decant the supernatant liquid. Wash the precipitate by adding a large volume of
cold water, stirring, allowing it to settle, and decanting the water. Repeat this washing step
three times.[2]

« Filtration: Isolate the reddish-orange precipitate by vacuum filtration using a Buchner funnel.

[2]

o Drying: Carefully transfer the filter cake to a watch glass and dry it in an oven at a low
temperature (e.g., 80-100 °C) until a constant weight is achieved.

o Pulverization: Once dry, the basic lead chromate can be pulverized to a fine powder and
stored in a sealed container.[2]

Visualization

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://prepchem.com/synthesis-of-basic-lead-chromate/
https://prepchem.com/synthesis-of-basic-lead-chromate/
https://prepchem.com/synthesis-of-basic-lead-chromate/
https://prepchem.com/synthesis-of-basic-lead-chromate/
https://prepchem.com/synthesis-of-basic-lead-chromate/
https://prepchem.com/synthesis-of-basic-lead-chromate/
https://prepchem.com/synthesis-of-basic-lead-chromate/
https://prepchem.com/synthesis-of-basic-lead-chromate/
https://www.benchchem.com/product/b12721388/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-synthesis-of-basic-lead-chromate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12721388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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